Cas no 2680841-00-1 (tert-butyl N-{4-bromo-2-(morpholin-4-yl)phenylmethyl}carbamate)

• Product Name: tert-butyl N-{4-bromo-2-(morpholin-4-yl)phenylmethyl}carbamate
• CAS No: 2680841-00-1
• MF: C₁₆H₂₃BrN₂O₃
• MW: 371.269423723221
• CID: 5626711
• PubChem ID: 165940079
• Update Time: 2025-06-25

tert-butyl N-{4-bromo-2-(morpholin-4-yl)phenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300944
• tert-butyl N-{[4-bromo-2-(morpholin-4-yl)phenyl]methyl}carbamate
• 2680841-00-1
• tert-butyl N-{4-bromo-2-(morpholin-4-yl)phenylmethyl}carbamate

• Inchi： 1S/C16H23BrN2O3/c1-16(2,3)22-15(20)18-11-12-4-5-13(17)10-14(12)19-6-8-21-9-7-19/h4-5,10H,6-9,11H2,1-3H3,(H,18,20)
• InChI Key： GCXGDCINISSWIC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CNC(=O)OC(C)(C)C)=C(C=1)N1CCOCC1

Computed Properties

• Exact Mass: 370.08921g/mol
• Monoisotopic Mass: 370.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl N-{4-bromo-2-(morpholin-4-yl)phenylmethyl}carbamate

Introduction to Tert-butyl N-{4-bromo-2-(morpholin-4-yl)phenylmethyl}carbamate (CAS No. 2680841-00-1)

Tert-butyl N-{4-bromo-2-(morpholin-4-yl)phenylmethyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2680841-00-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile biological activities and potential therapeutic applications. The structural features of this molecule, particularly its tert-butyl group and the presence of both bromo and morpholin-4-yl substituents, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery.

The tert-butyl group at the nitrogen position of the carbamate moiety enhances the stability of the compound, making it more suitable for synthetic transformations and biological studies. This group also influences the electronic properties of the molecule, potentially affecting its interactions with biological targets. On the other hand, the 4-bromo substituent on the phenyl ring introduces a region of high electron-withdrawing character, which can modulate the reactivity and binding affinity of the compound. The morpholin-4-yl group, located at the para position relative to the bromine atom, adds another layer of complexity to the molecule's structure, providing a polar and basic environment that may interact with various biological receptors.

Recent advancements in pharmaceutical research have highlighted the importance of structurally diverse compounds in developing novel therapeutic agents. The combination of bromo, morpholin-4-yl, and tert-butyl substituents in Tert-butyl N-{4-bromo-2-(morpholin-4-yl)phenylmethyl}carbamate makes it an intriguing molecule for exploring new pharmacological pathways. Studies have shown that such structural motifs are frequently found in bioactive molecules targeting enzymes and receptors involved in critical biological processes.

In particular, carbamates have been extensively studied for their potential as kinase inhibitors, due to their ability to form stable covalent bonds with active site residues. The presence of a bromo atom in this compound may enhance its binding affinity to certain kinases by introducing a halogen bond interaction, a key feature that has been exploited in designing highly potent inhibitors. Additionally, the morpholin-4-yl group could serve as a hydrogen bond acceptor, further stabilizing interactions with biological targets.

Recent publications have demonstrated that derivatives of carbamates exhibit significant activity against various diseases, including cancer and inflammatory disorders. The structural framework of Tert-butyl N-{4-bromo-2-(morpholin-4-yl)phenylmethyl}carbamate aligns well with this trend, suggesting that it may possess similar therapeutic potential. For instance, studies on related compounds have shown inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in pain and inflammation pathways. The unique combination of substituents in this molecule may enable it to interact with these enzymes in a manner distinct from existing drugs, potentially leading to improved efficacy and reduced side effects.

The synthesis of Tert-butyl N-{4-bromo-2-(morpholin-4-yl)phenylmethyl}carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the bromo substituent typically involves halogenation reactions using reagents such as N-bromosuccinimide (NBS), while the attachment of the morpholin-4-yl group can be achieved through nucleophilic aromatic substitution or other coupling reactions. The final step involves forming the carbamate bond using a suitable carbodiimide or activated carbonate derivative.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods confirm the structural integrity of the molecule and provide insights into its conformational preferences. Additionally, computational studies using molecular modeling techniques can help predict potential binding modes and interactions with biological targets.

In vitro studies are essential for evaluating the biological activity of Tert-butyl N-{4-bromo-2-(morpholin-4-yl)phenylmethyl}carbamate. These studies often involve testing the compound against a panel of enzymes and receptors to identify potential therapeutic targets. Initial assays may include kinase inhibition assays, where the compound is screened for its ability to inhibit specific kinases known to be involved in disease pathways. Positive results from these assays would warrant further investigation into its mechanism of action and potential clinical applications.

Moreover, pharmacokinetic studies are conducted to assess how the compound is absorbed, distributed, metabolized, and excreted by the body. These studies help determine optimal dosing regimens and identify any potential toxicity concerns. Advanced techniques such as positron emission tomography (PET) imaging can be used to visualize how the compound interacts with target receptors in vivo.

The development of novel therapeutics relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The synthesis and characterization of compounds like Tert-butyl N-{4-bromo-2-(morpholin-4-lyl)methyl}carbamate (CAS No. 2680841-00) represent critical steps in this process. By leveraging cutting-edge synthetic methodologies and advanced analytical techniques, researchers can explore new chemical spaces and discover molecules with unprecedented biological activity.

In conclusion,Tert-butyl N-{4-bromo-2-(morpholin)-lyl)methyl}carbamate (CAS No. 2680841 00) is a structurally complex organic compound with significant potential for pharmaceutical applications Its unique combination of substituents including *tert-but* yl *b* romo *and* *mor p* h olin - yl groups makes it an attractive candidate for further research into developing novel therapeutics By combining traditional synthetic chemistry with modern computational methods researchers can unlock new possibilities for treating various diseases